1-(benzenesulfonyl)-N-[4-(cyclohexylcarbamoyl)phenyl]pyrrolidine-2-carboxamide
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Overview
Description
- It features a pyrrolidine ring with a benzene sulfonyl group and a carbamoylphenyl substituent.
- The compound’s structure suggests potential biological activity, making it interesting for further investigation.
1-(benzenesulfonyl)-N-[4-(cyclohexylcarbamoyl)phenyl]pyrrolidine-2-carboxamide: , also known by its chemical formula , is a complex organic compound.
Preparation Methods
Synthetic Routes:
Reaction Conditions:
Industrial Production:
Chemical Reactions Analysis
Common Reagents and Conditions:
Major Products:
Scientific Research Applications
Chemistry: Investigate its reactivity, stereochemistry, and potential as a building block for other compounds.
Biology and Medicine:
Industry: Evaluate its use in materials science or as a precursor for other compounds.
Mechanism of Action
- The compound’s mechanism of action likely involves interactions with specific proteins or cellular pathways.
- Further studies are needed to elucidate its precise mode of action.
Comparison with Similar Compounds
Similar Compounds:
Properties
Molecular Formula |
C24H29N3O4S |
---|---|
Molecular Weight |
455.6 g/mol |
IUPAC Name |
1-(benzenesulfonyl)-N-[4-(cyclohexylcarbamoyl)phenyl]pyrrolidine-2-carboxamide |
InChI |
InChI=1S/C24H29N3O4S/c28-23(25-19-8-3-1-4-9-19)18-13-15-20(16-14-18)26-24(29)22-12-7-17-27(22)32(30,31)21-10-5-2-6-11-21/h2,5-6,10-11,13-16,19,22H,1,3-4,7-9,12,17H2,(H,25,28)(H,26,29) |
InChI Key |
SRJZKURUHSAHON-UHFFFAOYSA-N |
Canonical SMILES |
C1CCC(CC1)NC(=O)C2=CC=C(C=C2)NC(=O)C3CCCN3S(=O)(=O)C4=CC=CC=C4 |
Origin of Product |
United States |
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